2-(Dimethylamino)-4-((4-ethoxy-2-nitrophenyl)amino)-4-oxobutanoic acid

• IUPAC Name: 2-(dimethylamino)-4-(4-ethoxy-2-nitroanilino)-4-oxobutanoic acid
• InChI: InChI=1S/C14H19N3O6/c1-4-23-9-5-6-10(11(7-9)17(21)22)15-13(18)8-12(14(19)20)16(2)3/h5-7,12H,4,8H2,1-3H3,(H,15,18)(H,19,20)
• InChI Key: XTJNXRBJILHSMQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)NC(=O)CC(C(=O)O)N(C)C)[N+](=O)[O-]
• Molecular Formula: C14H19N3O6
• Molecular Weight: 325.32 g/mol

Description

2-(Dimethylamino)-4-((4-ethoxy-2-nitrophenyl)amino)-4-oxobutanoic acid, commonly known as DEANONOate, is a nitric oxide donor molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. DEANONOate is a highly reactive molecule that can release nitric oxide (NO) in a controlled manner, making it an attractive candidate for various biomedical applications, including drug delivery, wound healing, and cancer therapy.

Scientific Research Applications

Photolabile Precursors in Organic Synthesis

Photolysis of 1-acyl-7-nitroindolines, which share structural motifs with the compound of interest, demonstrates their use as photolabile precursors for carboxylic acids, particularly neuroactive amino acids. The efficiency of photolysis can be significantly affected by the presence of electron-donating substituents, highlighting the importance of molecular modifications in controlling reaction outcomes (Papageorgiou & Corrie, 2000).

Analytical Chemistry and ELISA Development

In the development of sensitive analytical methods for pesticide detection, derivatives similar to the target compound have been synthesized and utilized. For example, fenthion haptens, closely related in structure, have been conjugated with proteins to create effective enzyme-linked immunosorbent assays (ELISAs) for detecting pesticide residues in fruit, showcasing the compound's potential in improving food safety (Zhang et al., 2008).

Fluorescent Probes for Biomedical Research

Synthesis and investigation of fluorescent probes based on similar structures for targeting β-amyloid aggregates in Alzheimer's disease research demonstrate the utility of these compounds in biomedical diagnostics and molecular imaging. The design and synthesis of such compounds aim to achieve high binding affinities and specificity toward pathological targets, offering insights into the development of diagnostic tools for neurodegenerative diseases (Fa et al., 2015).

Drug Metabolism and Pharmacokinetics

Studies on the metabolism of psychoactive substances in rats, such as 4-bromo-2,5-dimethoxyphenethylamine (2C-B), have identified various metabolites, elucidating pathways that could be relevant to the metabolism of structurally related compounds. Understanding these metabolic pathways is crucial for drug development, toxicity assessment, and therapeutic monitoring (Kanamori et al., 2002).